2-amino-3,5-dichlorobenzene-1-thiol
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Description
2-Amino-3,5-dichlorobenzene-1-thiol is a chemical compound with the molecular formula C6H5Cl2NS . It has a molecular weight of 194.08 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2-amino-3,5-dichlorobenzene-1-thiol consists of a benzene ring substituted with two chlorine atoms, an amino group, and a thiol group . The InChI code for this compound is 1S/C6H5Cl2NS/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H,9H2 .Scientific Research Applications
Chemical Synthesis
“2-amino-3,5-dichlorobenzene-1-thiol” is used in chemical synthesis . It’s a versatile compound that can be used to create a variety of other chemicals. Its unique structure allows it to participate in a wide range of reactions, making it a valuable tool in the field of chemical synthesis .
Protein Labeling
Thiol-reactive dyes, such as “2-amino-3,5-dichlorobenzene-1-thiol”, are principally used to label proteins for the detection of conformational changes, assembly of multisubunit complexes, and ligand-binding processes . In proteins and peptides, the primary targets of thiol-reactive probes are cysteine residues .
Nucleic Acid Detection
Thiol-reactive dyes can also be reacted with thiolated oligonucleotides for hybridization- or ligation-based nucleic acid detection applications . This allows for the study of nucleic acid interactions and structures .
Studying Protein Synthesis Machinery
Thiol-reactive dyes can be used with thiouridine-modified tRNA for studying its association with protein synthesis machinery . This can provide valuable insights into the process of protein synthesis .
Thiol Quantitation
Ellman’s reagent (5,5’-dithiobis-(2-nitrobenzoic acid) or DTNB) is an important reagent for spectrophotometric quantitation of protein thiols . By extension, it can be used for the analysis of thiol–disulfide exchange reactions and oxidative thiol modifications .
Fluorescence Resonance Energy Transfer (FRET) Applications
Site-specific modification strategies involving site-directed cysteine mutagenesis, site-dependent variations in thiol reactivity, and functional group protection/deprotection have been developed to double-label proteins with donor and acceptor dyes for fluorescence resonance energy transfer (FRET) applications .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3,5-dichlorobenzene-1-thiol involves the introduction of an amino group and a thiol group onto a 3,5-dichlorobenzene ring.", "Starting Materials": [ "3,5-dichloronitrobenzene", "Sodium sulfide", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Reduction of 3,5-dichloronitrobenzene with sodium sulfide in ethanol to yield 2-amino-3,5-dichloronitrobenzene", "Treatment of 2-amino-3,5-dichloronitrobenzene with ammonium chloride and hydrochloric acid to yield 2-amino-3,5-dichlorophenol", "Reaction of 2-amino-3,5-dichlorophenol with sodium sulfide in ethanol to yield 2-amino-3,5-dichlorophenol-1-thiol", "Treatment of 2-amino-3,5-dichlorophenol-1-thiol with hydrochloric acid to yield 2-amino-3,5-dichlorobenzene-1-thiol" ] } | |
CAS RN |
152874-01-6 |
Product Name |
2-amino-3,5-dichlorobenzene-1-thiol |
Molecular Formula |
C6H5Cl2NS |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
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